N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
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Description
N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C20H16N2O4S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Agents
Research has demonstrated the synthesis of novel compounds derived from benzothiazole for potential use as anti-inflammatory and analgesic agents. These compounds have shown significant inhibition of cyclooxygenase (COX-1/COX-2), with certain derivatives exhibiting high inhibitory activity and promising analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity of Pyridine Derivatives
Another study focused on the synthesis of pyridine derivatives using amino substituted benzothiazoles. These compounds were evaluated for their antimicrobial activity against various strains of bacteria and fungi, demonstrating variable and modest activity (Patel, Agravat, & Shaikh, 2011).
Dual Antiemetic and Gastroprokinetic Activities
Research into benzotriazole-5-carboxamide derivatives has shown that certain compounds within this class exhibit potent antiemetic activity alongside gastroprokinetic activity. These findings suggest potential applications in treating conditions related to gastrointestinal motility and vomiting (Hirokawa et al., 1998).
Corrosion Inhibition for Carbon Steel
Benzothiazole derivatives have been synthesized and evaluated for their role as corrosion inhibitors for carbon steel in acidic environments. These studies have found that such compounds provide effective protection against steel corrosion, potentially useful for industrial applications (Hu et al., 2016).
Development of Selective HDAC6 Inhibitors for Alzheimer's Disease
A study reports the development of hydroxamic acids based on 5-aroylindolyl substitutions as selective inhibitors of histone deacetylase 6 (HDAC6), showing potential for treating Alzheimer's disease. These inhibitors have shown to decrease phosphorylation and aggregation of tau proteins, offering neuroprotective activity and ameliorating impaired learning and memory in animal models (Lee et al., 2018).
properties
IUPAC Name |
N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c1-3-9-22-18-15(24-2)5-4-6-17(18)27-20(22)21-19(23)13-7-8-14-16(12-13)26-11-10-25-14/h1,4-8,12H,9-11H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMQZPTPJVDAMSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=NC(=O)C3=CC4=C(C=C3)OCCO4)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.